N-bicyclo[2.2.1]hept-2-yl-2-(2-thienyl)acetamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H17NOS/c15-13(8-11-2-1-5-16-11)14-12-7-9-3-4-10(12)6-9/h1-2,5,9-10,12H,3-4,6-8H2,(H,14,15)
• InChI Key: ZBVDVQBTTJYKPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2NC(=O)CC3=CC=CS3
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-2-(2-thienyl)acetamide is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a bicyclic amide that has a thienyl group attached to it. The unique structure of this compound makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-2-(2-thienyl)acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. It has also been shown to have an effect on the immune system by reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-bicyclo[2.2.1]hept-2-yl-2-(2-thienyl)acetamide has a range of biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, which may make it a promising candidate for the treatment of neurodegenerative diseases. It has also been shown to have analgesic effects, which could be useful in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-bicyclo[2.2.1]hept-2-yl-2-(2-thienyl)acetamide in lab experiments is its unique structure, which makes it a promising candidate for drug development. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects.

Future Directions

There are several future directions for research on N-bicyclo[2.2.1]hept-2-yl-2-(2-thienyl)acetamide. One area of interest is in the development of novel drugs based on this compound. Another area of research is in the study of its potential neuroprotective effects, which could lead to the development of new treatments for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the immune system.

Synthesis Methods

The synthesis of N-bicyclo[2.2.1]hept-2-yl-2-(2-thienyl)acetamide involves a multi-step process. The first step involves the preparation of the bicyclo[2.2.1]hept-2-ene-5-one intermediate, which is then reacted with 2-thiophenecarboxylic acid to form the final product. The synthesis of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-2-(2-thienyl)acetamide has shown potential in various scientific research applications. One of the primary areas of research is in the field of neuroscience, where this compound has been found to have neuroprotective properties. It has also been studied for its potential anti-inflammatory and analgesic effects.